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Compound of Interest

Compound Name: CZC-54252 hydrochloride

Cat. No.: B10768930

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of CZC-54252 hydrochloride, a potent and selective inhibitor of Leucine-rich

repeat kinase 2 (LRRK2). Accurate preparation of this stock solution is critical for ensuring

reproducible results in studies related to Parkinson's disease and other neurodegenerative

disorders.

Introduction
CZC-54252 hydrochloride is a valuable research tool for investigating the cellular functions of

LRRK2, a kinase implicated in both familial and sporadic Parkinson's disease.[1] It acts as a

potent inhibitor of both wild-type LRRK2 and the common G2019S mutant, with IC50 values in

the low nanomolar range (1.28 nM and 1.85 nM, respectively).[2] Its neuroprotective effects

have been demonstrated in primary human neurons, where it attenuates neuronal injury

induced by the LRRK2-G2019S mutation with an EC50 of approximately 1 nM.[2][3]

Due to its hydrophobic nature, CZC-54252 hydrochloride is practically insoluble in water and

ethanol.[4] Therefore, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing

high-concentration stock solutions.
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Quantitative Data Summary
For accurate and reproducible experimental outcomes, it is essential to use precise

measurements. The key quantitative data for CZC-54252 hydrochloride are summarized in

the table below.

Parameter Value Source(s)

Chemical Formula C₂₂H₂₅ClN₆O₄S·HCl

Molecular Weight 541.45 g/mol [5]

CAS Number 1784253-05-9 [5]

Purity ≥98%

Appearance Solid powder / Yellow solid [1][5]

Solubility in DMSO Soluble to 100 mM [1][6]

Storage (Solid)

-20°C for long-term (months to

years) or 0-4°C for short-term

(days to weeks). Keep dry and

away from light.

[5]

Storage (Stock Solution in

DMSO)

-20°C (up to 1 year) or -80°C

(up to 2 years). Aliquot to avoid

repeated freeze-thaw cycles.

[7]

Experimental Protocols
Materials and Equipment

CZC-54252 hydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or cryovials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO. The concentration

can be adjusted based on experimental needs by modifying the mass of the compound or the

volume of the solvent.

Pre-weighing Preparation: Before opening, bring the vial of CZC-54252 hydrochloride
powder to room temperature to prevent condensation.

Weighing: Carefully weigh out the desired amount of CZC-54252 hydrochloride using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 5.41 mg of the compound.

Dissolution: Add the weighed powder to a sterile microcentrifuge tube. Using a calibrated

pipette, add the calculated volume of DMSO. For the 5.41 mg example, add 1 mL of DMSO.

Mixing: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.[2]

Gentle warming (up to 60°C) or sonication can be used to aid dissolution if necessary.[2][6]

Ensure the final solution is clear and free of particulates.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in sterile cryovials.[2][7]

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[7] When stored at -80°C,

the solution can be stable for up to two years.[7]

Preparation of Working Solutions
For cell-based assays, the high-concentration DMSO stock solution must be further diluted in

an appropriate aqueous buffer or cell culture medium to the final desired working concentration.

It is crucial to ensure that the final concentration of DMSO in the assay does not exceed a level

that could affect cellular viability or function (typically ≤0.1%).
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Caption: Workflow for CZC-54252 Hydrochloride Stock Solution Preparation.
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Caption: Inhibition of LRRK2 Signaling Pathway by CZC-54252.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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